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Compound of Interest

Compound Name: Nickel;samarium

Cat. No.: B15486580

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with samarium-cobalt (SmCo) magnets. This resource provides
troubleshooting guides and frequently asked questions (FAQs) to address the inherent
brittleness of SmCo magnets and offer potential mitigation strategies for your experiments.

Frequently Asked Questions (FAQSs)

Q1: Why are my samarium-cobalt magnets chipping or fracturing during handling and
assembly?

Al: Samarium-cobalt magnets are inherently brittle due to their crystalline structure.[1][2][3][4]
The primary phases in these magnets, SmCo5 and Sm2Co17, have hexagonal and
rhombohedral crystal structures with a limited number of slip systems, making them prone to
fracture under stress.[1] This brittleness can lead to chipping or cracking during machining,
assembly, or even in applications with high vibration or mechanical shock.[1]

Q2: What is the difference in brittleness between SmCo5 and Sm2Co17 grades?

A2: Both SmCo5 and Sm2Co17 are brittle, but some studies suggest that Sm2Co017 may have
a lower fracture toughness than SmCo5. One study reported an average fracture toughness of
1.36 MPavm for 2:17 material, which is lower than the 1.9 MPavm measured for 1:5 material.
[5] For comparison, neodymium iron boron (NdFeB) magnets generally exhibit a higher fracture
toughness, ranging from 2.5 MPavm and greater.[5]
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Q3: Can the manufacturing process affect the brittleness of SmCo magnets?

A3: Yes, the sintering process, which involves pressing and heating the powdered alloy, plays a
crucial role in the final mechanical properties of the magnet.[6][7] Improper control of sintering
temperature and time can affect the microstructure, such as grain size, which in turn influences
the magnet's susceptibility to fracture.[7][8][9]

Q4: Are there any compositional modifications that can reduce the brittleness of SmCo
magnets?

A4: Research has shown that adding certain elements can improve the mechanical properties
of SmCo magnets. For example, doping with a small weight percentage of samarium oxide
(Sm203) or tungsten trioxide (WO3) has been shown to increase flexural strength by refining
the grain size.[10][11] Improvements of up to 73% in flexural strength have been reported with
such microstructure engineering, often with minimal impact on magnetic properties.[10]

Q5: How does grain size affect the mechanical strength of SmCo magnets?

A5: Generally, a smaller and more uniform grain size can enhance the mechanical strength of
SmCo magnets.[8][9][10][12][13] Grain refinement can hinder the initiation and propagation of
micro-cracks, thereby increasing flexural strength and fracture toughness.[1] Some studies
have shown that reducing the average grain size can lead to a significant improvement in the
material's resistance to fracture.[8][9][10]

Troubleshooting Guides
Issue: Magnet Fracturing During Machining

Symptoms:

« Visible cracks or chipping on the magnet surface after cutting or grinding.
o Complete fracture of the magnet during machining processes.

Possible Causes:

 |nappropriate machining tools and techniques.
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» Excessive heat generation during machining.

 Inherent brittleness of the SmCo material.[3][14]

Solutions:

o Use Appropriate Tools: Employ diamond tools for grinding and cutting SmCo magnets.[14]

o Utilize Coolant: Apply a generous amount of coolant during machining to dissipate heat and
prevent thermal shock, which can lead to cracking.[14]

o Optimize Machining Parameters: Use a slower feed rate and shallower depth of cut to
minimize mechanical stress on the magnet.

» Consider Professional Machining: For complex shapes or tight tolerances, it is advisable to
have the magnets machined by experienced professionals.[14]

Issue: Magnet Failure in High-Vibration Applications

Symptoms:

o Cracking or complete failure of magnets in motors, generators, or other devices with
significant mechanical vibration.

Possible Causes:

e The intrinsic brittleness of SmCo magnets makes them susceptible to failure under cyclic
loading and mechanical shock.[1]

» Stress concentrations at mounting points or sharp corners of the magnet.
Solutions:

 Incorporate Damping: Use damping materials or design features in the assembly to absorb
vibrations and reduce the mechanical stress on the magnet.

o Optimize Magnet Geometry: Avoid sharp corners and edges in the magnet design to reduce
stress concentration points.
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o Consider Encapsulation: Encapsulating the magnet in a metal casing or a polymer can
provide additional structural support and protection.

o Explore Tougher Magnet Grades: Investigate the possibility of using SmCo magnets that
have been specifically engineered for improved mechanical properties, such as those with
refined grain structures.[10]

Data Presentation

Table 1: Effect of Additives on Flexural Strength of Sm2(Co,Fe,Cu,Zr)17 Magnets

Average Flexural
Additive Weight % L % Improvement
Strength (MPa)

None (Reference) 0 117 +19
Sm203 (LEBM) 2 181 + 29 ~55%
Sm203 3 - 62%

Data sourced from a study on microstructure engineering of Sm-Co sintered magnets.[1][10]

Table 2: Comparative Fracture Toughness of Permanent Magnets

Fracture Toughness (K_Ic)
Magnet Type Grade

(MPavm)
Samarium Cobalt SmCo 2:17 1.36
Samarium Cobalt SmCo 1:5 1.9
Neodymium Iron Boron - 2.5 and greater

Data from a study on the fracture toughness of Samarium Cobalt magnets.[5]

Experimental Protocols
Three-Point Bending Test for Flexural Strength
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This protocol is a generalized procedure for determining the flexural strength of SmCo
magnets.

. Specimen Preparation:

Cut rectangular bar specimens from the sintered magnet block using a diamond saw with
ample coolant.

The typical specimen dimensions should follow standards such as ASTM D790 or ISO 178,
with the length being significantly larger than the width and thickness.[15]

Polish the surfaces of the specimen to remove any machining-induced flaws.

. Test Setup:

Use a universal testing machine equipped with a three-point bending fixture.[16][17][18] The
fixture consists of two parallel support pins and a central loading pin.

Set the support span (distance between the two support pins) according to the relevant
standard, typically a ratio of the specimen'’s thickness.[15]

. Procedure:

Place the specimen on the two support pins.

Apply a compressive load to the center of the specimen with the loading pin at a constant
rate of crosshead motion until the specimen fractures.[15]

Record the load applied and the corresponding deflection of the specimen throughout the
test.

. Calculation:

The flexural strength (o_f) is calculated from the fracture load using the following formula for
a rectangular cross-section:

o f=@B*F*L)/(2*w*t"2)

Where:

F = Load at fracture

L = Support span

w = Width of the specimen

t = Thickness of the specimen

Vickers Indentation Test for Fracture Toughness
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This is a simplified protocol for estimating the fracture toughness of brittle materials like SmCo
magnets. Note that while widely used, the accuracy of this method for determining absolute
fracture toughness values can be debated.[19][20][21]

1. Specimen Preparation:

e Prepare a flat and highly polished surface on the magnet specimen. A mirror-like finish is
required for accurate measurement of the indentation and cracks.[22]

2. Procedure:

» Use a Vickers microhardness tester equipped with a diamond pyramid indenter.

» Apply a specific load (P) to the indenter on the polished surface of the magnet for a set dwell
time.

» After removing the load, an indentation with four cracks emanating from the corners will be
visible.

3. Measurement:

o Measure the lengths of the radial cracks (c) originating from the corners of the Vickers
indentation using a calibrated optical microscope.[21]

4. Calculation:

e The fracture toughness (K_Ic) can be estimated using various empirical equations. A
commonly used formula is:

o K lc=a* (E/H)N1/2)* (PIc™3/2))

e Where:

o = an empirical calibration constant (dimensionless)

E = Young's modulus of the material
H = Vickers hardness of the material

P = Indentation load

¢ = Crack length from the center of the indent

Visualizations
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Troubleshooting Magnet Brittleness
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Caption: Troubleshooting workflow for SmCo magnet failure.
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Caption: Strategies to mitigate SmCo magnet brittleness.
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Caption: Crack propagation in brittle SmCo magnets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. osti.gov [osti.gov]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15486580?utm_src=pdf-body-img
https://www.benchchem.com/product/b15486580?utm_src=pdf-custom-synthesis
https://www.osti.gov/servlets/purl/2204683
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

. Samarium—cobalt magnet - Wikipedia [en.wikipedia.org]

. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]
. supermagnet.xyz [supermagnet.xyz]

. magmatllc.com [magmatlic.com]

. Sintered magnets | MS Schramberg [magnete.de]

. magnet-sdm.com [magnet-sdm.com]

. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

°
© (0] ~ » &) H w N

. research.birmingham.ac.uk [research.birmingham.ac.uk]

.
[ERN
o

. researchgate.net [researchgate.net]

.
[ERN
=

. researchgate.net [researchgate.net]

.
[ERN
N

. arxiv.org [arxiv.org]

.
[ERN
w

. digitalcommons.unl.edu [digitalcommons.unl.edu]

[ ]
=
N

. stanfordmagnets.com [stanfordmagnets.com]

.
[ERN
a1

. testresources.net [testresources.net]

.
[ERN
[o2]

. ethz.ch [ethz.ch]

.
[ERN
\]

. Three-Point Bending - Lab Experiments | PASCO [pasco.com]

.
[ERN
[o0]

. researchgate.net [researchgate.net]

.
[ERN
(o]

. www2.lbl.gov [www2.lbl.gov]

°
N
o

. On the Vickers Indentation Fracture Toughness Test | NIST [nist.gov]

[ ]
N
=

. researchgate.net [researchgate.net]

e 22. users.encs.concordia.ca [users.encs.concordia.ca]

 To cite this document: BenchChem. [Technical Support Center: Mitigating Brittleness in

Samarium-Cobalt Magnets]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15486580#mitigating-brittleness-in-samarium-cobalt-

magnets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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